Scutebarbatine D
Overview
Description
Scutebarbatine D is a diterpene alkaloid of group of neo-clerodanes isolated from the whole plants of Scutellaria barbata and has been shown to exhibit neoplastic activity. It has a role as a metabolite and an antineoplastic agent. It is a benzoate ester, a butenolide, a diterpene alkaloid and a pyridine alkaloid.
Scientific Research Applications
Cytotoxic Activities in Cancer Research
- Cytotoxic Activities Against Cancer Cell Lines : Scutebarbatine D, along with other neo-clerodane diterpenoids from Scutellaria barbata, has shown significant cytotoxic activities against various human cancer cell lines, including nasopharyngeal, oral epidermoid carcinoma, and colorectal carcinoma cells. These findings suggest potential applications in cancer research and therapy (Dai, Tao, Liu, Jiang, & Shen, 2006).
Inhibition of Nitric Oxide Production
- Reducing Neuroinflammation : Scutebarbatine D is part of a group of compounds from Scutellaria barbata that efficiently inhibited nitric oxide production in microglial cells. This indicates a potential role in neuroinflammatory conditions and neurodegenerative diseases (Lee, Kim, Kim, Hwang, & Park, 2017).
Metabolism Studies
- Understanding Metabolic Pathways : A study on the metabolism of Scutebarbatine D in rats identified various metabolites and their pathways, including hydrolysis, oxidation, hydrogenation, and sulfation. This research provides insights into the pharmacodynamics and mechanisms of action of Scutebarbatine D (Zhao, Wang, Yuan, Yang, Gao, & Sun, 2022).
Structure Revision and Identification
- Chemical Structure and Identification : Research on Scutebarbatine D involves the elucidation of its structure and the correction of previously misassigned structures in related compounds. This is crucial for accurate understanding and application in pharmacological research (Wang, Ren, Li, & Liu, 2010).
Antibacterial Action Mechanisms
- Potential Antibacterial Properties : Docking studies on various alkaloids, including Scutebarbatine D, suggest that they may inhibit bacterial cell wall synthesis. This indicates potential applications in developing new antibacterial agents (SriDharani, Ranjitha, Sripathi, AliMuhammadK, & Ravi, 2016).
properties
Product Name |
Scutebarbatine D |
|---|---|
Molecular Formula |
C33H35NO8 |
Molecular Weight |
573.6 g/mol |
IUPAC Name |
[(1R,2S,3R,4R,4aS,7S,8aR)-2-benzoyloxy-3,7-dihydroxy-3,4,8a-trimethyl-8-methylidene-4-[(E)-2-(5-oxo-2H-furan-3-yl)ethenyl]-1,2,4a,5,6,7-hexahydronaphthalen-1-yl] pyridine-3-carboxylate |
InChI |
InChI=1S/C33H35NO8/c1-20-24(35)12-13-25-31(2,15-14-21-17-26(36)40-19-21)33(4,39)28(42-29(37)22-9-6-5-7-10-22)27(32(20,25)3)41-30(38)23-11-8-16-34-18-23/h5-11,14-18,24-25,27-28,35,39H,1,12-13,19H2,2-4H3/b15-14+/t24-,25+,27-,28-,31+,32-,33-/m0/s1 |
InChI Key |
KOVASSJTPZCMEZ-ZYRAKILPSA-N |
Isomeric SMILES |
C[C@]1([C@H]2CC[C@@H](C(=C)[C@@]2([C@H]([C@@H]([C@]1(C)O)OC(=O)C3=CC=CC=C3)OC(=O)C4=CN=CC=C4)C)O)/C=C/C5=CC(=O)OC5 |
Canonical SMILES |
CC1(C2CCC(C(=C)C2(C(C(C1(C)O)OC(=O)C3=CC=CC=C3)OC(=O)C4=CN=CC=C4)C)O)C=CC5=CC(=O)OC5 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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